Cas no 2171893-83-5 (6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid)

• Product Name: 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2171893-83-5
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 5867110
• PubChem ID: 165508273
• Update Time: 2025-08-04

6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid
• 2171893-83-5
• EN300-1267563

• Inchi： 1S/C15H17ClN2O2/c1-8(2)4-5-12-17-13-9(3)6-10(16)7-11(13)14(18-12)15(19)20/h6-8H,4-5H2,1-3H3,(H,19,20)
• InChI Key： HGDSZWIZUDICJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(C(=O)O)=NC(CCC(C)C)=N2

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid

Comprehensive Overview of 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171893-83-5)

6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171893-83-5) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-methyl substitution pattern and carboxylic acid functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid features a quinazoline core, which is a heterocyclic scaffold known for its diverse pharmacological properties. The presence of a chloro group at the 6-position and a methyl group at the 8-position enhances its reactivity and selectivity in chemical reactions. Additionally, the 3-methylbutyl side chain and carboxylic acid moiety contribute to its solubility and interaction with biological targets, making it a versatile building block in organic synthesis.

In recent years, the demand for 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid has increased due to its relevance in cancer research and kinase inhibition studies. The compound's ability to modulate enzyme activity has positioned it as a valuable tool for investigating signal transduction pathways. This aligns with current trends in precision medicine, where targeted therapies are developed to address specific molecular abnormalities in diseases.

From a synthetic perspective, 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid can be prepared through multi-step organic transformations, including cyclization, halogenation, and functional group interconversion. Its purity and stability are critical for ensuring reproducible results in laboratory settings, which is why researchers often seek high-quality batches of this compound from reputable suppliers.

The compound's physicochemical properties, such as its melting point, solubility profile, and spectroscopic characteristics, are well-documented in scientific literature. These properties are essential for formulators and chemists working on drug delivery systems and formulation optimization. Furthermore, the growing interest in computational chemistry has led to increased searches for molecular docking and QSAR studies involving this quinazoline derivative.

Market dynamics indicate that 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid is primarily utilized by pharmaceutical companies, contract research organizations (CROs), and academic institutions. Its role in high-throughput screening and lead compound optimization underscores its importance in modern drug development pipelines. Suppliers and distributors often highlight its availability in various quantities, catering to both small-scale research and large-scale production needs.

In conclusion, 6-chloro-8-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171893-83-5) represents a pivotal compound in contemporary chemical and biomedical research. Its structural features, combined with its broad applicability, make it a subject of ongoing investigation and innovation. As the scientific community continues to explore new therapeutic avenues, this quinazoline derivative is poised to remain a key player in advancing molecular medicine and biotechnology.